3-(2-{[2,2'-Bifuran]-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]urea
• InChI: InChI=1S/C17H14F2N2O4/c18-10-3-1-4-11(19)16(10)21-17(23)20-9-12(22)13-6-7-15(25-13)14-5-2-8-24-14/h1-8,12,22H,9H2,(H2,20,21,23)
• InChI Key: QAWBTUAORHUOPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)NC(=O)NCC(C2=CC=C(O2)C3=CC=CO3)O)F
• Molecular Formula: C17H14F2N2O4
• Molecular Weight: 348.30 g/mol

Description

The compound is likely to be an organic molecule due to the presence of a bifuran and a difluorophenyl urea group. Bifurans are a type of organic compound that contain two furan rings. Difluorophenyl urea is a type of urea derivative that contains a phenyl ring with two fluorine atoms.

Synthesis Analysis

While the specific synthesis process for this compound is not available, the synthesis of similar compounds has been reported. For instance, bifurans can be synthesized from 2,2’-bifuran-3,3’-dicarbaldehyde through a series of reactions including Wittig olefination and Pd/C-catalyzed transfer hydrogenation. Difluorophenyl urea derivatives can be synthesized from appropriate precursors.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the bifuran and difluorophenyl urea groups. The bifuran group would likely contribute to the planarity of the molecule. The difluorophenyl group could introduce some degree of polarity to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its exact structure. Bifurans are known to be well soluble. Difluorophenyl ureas could potentially exhibit fluorescence.

Future Directions

The future research directions for this compound could involve studying its potential applications, understanding its mechanism of action, and optimizing its synthesis process.